molecular formula C8H9NOS2 B8437994 2-Methyl-2H-thieno[3,2-e]-1,2-thiazine-3-methanol

2-Methyl-2H-thieno[3,2-e]-1,2-thiazine-3-methanol

Cat. No.: B8437994
M. Wt: 199.3 g/mol
InChI Key: RCQTZPBLGUHRIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methyl-2H-thieno[3,2-e]-1,2-thiazine-3-methanol is a useful research compound. Its molecular formula is C8H9NOS2 and its molecular weight is 199.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9NOS2

Molecular Weight

199.3 g/mol

IUPAC Name

(2-methylthieno[3,2-e]thiazin-3-yl)methanol

InChI

InChI=1S/C8H9NOS2/c1-9-7(5-10)4-6-2-3-11-8(6)12-9/h2-4,10H,5H2,1H3

InChI Key

RCQTZPBLGUHRIG-UHFFFAOYSA-N

Canonical SMILES

CN1C(=CC2=C(S1)SC=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the product from Step B (1.00 g, 3.66 mmol) in anhydrous THF (20 mL) at -70° C. was added DIBAL (1.0M, 7.69 mL, 7.69 mmol). The mixture was warmed to ambient temperature and stirred for 2 h, additional DIBAL (20 mmol) was added and the reaction was stirred for 18 h. Methanol (100 mL) was added and the reaction mixture was evaporated to a residue which was suspended in 2N HCl (50 mL) and extracted with ethyl acetate (2×80 ml). The combined extracts were dried (MgSO4) and evaporated to give a solid which was recrystallized from ethyl acetate/hexane to give the desired product (0.80 g, 95%): mp 128°-130° C.
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
7.69 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mmol
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
95%

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